![molecular formula C17H13NO5 B8305909 4-[(Benzofuran-2-ylmethyl)amino]-phthalic acid](/img/structure/B8305909.png)
4-[(Benzofuran-2-ylmethyl)amino]-phthalic acid
Cat. No. B8305909
M. Wt: 311.29 g/mol
InChI Key: BYOBZHSHODKAGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447070B2
Procedure details
A mixture of 4-[(benzofuran-2-ylmethyl)-amino]-phthalic acid dimethyl ester (0.89 g, 3.30 mmol) and 3N sodium hydroxide (50 mL) in ethanol (100 mL) was refluxed for one hour. The reaction mixture was cooled to room temperature, and the solvent was removed under vacuum. The residue was dissolved in water (100 mL), washed with CH2Cl2 (2×100 mL), and acidified (HCl). The resulting mixture was extracted with ethyl acetate (2×100 mL), and the combined organic layers were washed with water (2×100 mL), dried (MgSO4), and evaporated, providing 0.80 g of 4-[(benzofuran-2-ylmethyl)amino]-phthalic acid, in 98% yield; 1H NMR (DMSO-d6) δ 4.54 (d, J=4.5 Hz, 2H), 6.71-6.77 (m, 3H), 7.18-7.29 (m, 3H), 7.51-7.61 (m, 3H), 12.52 (br, 2H).
Quantity
0.89 g
Type
reactant
Reaction Step One
Yield
98%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:25])[C:4]1[C:5](=[CH:10][C:11]([NH:14][CH2:15][C:16]2[O:17][C:18]3[CH:24]=[CH:23][CH:22]=[CH:21][C:19]=3[CH:20]=2)=[CH:12][CH:13]=1)[C:6]([O:8]C)=[O:7].[OH-].[Na+]>C(O)C>[O:17]1[C:18]2[CH:24]=[CH:23][CH:22]=[CH:21][C:19]=2[CH:20]=[C:16]1[CH2:15][NH:14][C:11]1[CH:10]=[C:5]([C:6]([OH:8])=[O:7])[C:4](=[CH:13][CH:12]=1)[C:3]([OH:25])=[O:2] |f:1.2|
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Inputs
Step One
|
Name
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|
|
Quantity
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0.89 g
|
|
Type
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reactant
|
|
Smiles
|
COC(C=1C(C(=O)OC)=CC(=CC1)NCC=1OC2=C(C1)C=CC=C2)=O
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|
Name
|
|
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Quantity
|
50 mL
|
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
|
100 mL
|
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Type
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solvent
|
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was refluxed for one hour
|
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Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the solvent was removed under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in water (100 mL)
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WASH
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Type
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WASH
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|
Details
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washed with CH2Cl2 (2×100 mL)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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The resulting mixture was extracted with ethyl acetate (2×100 mL)
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WASH
|
Type
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WASH
|
|
Details
|
the combined organic layers were washed with water (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
O1C(=CC2=C1C=CC=C2)CNC=2C=C(C(C(=O)O)=CC2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.8 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
